Cas no 2137841-29-1 (Sodium (2,2,5,5-tetramethyloxolan-3-yl)methanesulfinate)

• Product Name: Sodium (2,2,5,5-tetramethyloxolan-3-yl)methanesulfinate
• CAS No: 2137841-29-1
• MF: C₉H₁₇NaO₃S
• MW: 228.284252882004
• CID: 6195551
• PubChem ID: 165455418
• Update Time: 2025-05-20

Sodium (2,2,5,5-tetramethyloxolan-3-yl)methanesulfinate Chemical and Physical Properties

Names and Identifiers

• 2137841-29-1
• sodium (2,2,5,5-tetramethyloxolan-3-yl)methanesulfinate
• EN300-724570
• Sodium (2,2,5,5-tetramethyloxolan-3-yl)methanesulfinate

• Inchi： 1S/C9H18O3S.Na/c1-8(2)5-7(6-13(10)11)9(3,4)12-8;/h7H,5-6H2,1-4H3,(H,10,11);/q;+1/p-1
• InChI Key： TUTQRCIIEMLIAB-UHFFFAOYSA-M
• SMILES： S(CC1CC(C)(C)OC1(C)C)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 228.07960986g/mol
• Monoisotopic Mass: 228.07960986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.6Ų

Additional information on Sodium (2,2,5,5-tetramethyloxolan-3-yl)methanesulfinate

Sodium (2,2,5,5-tetramethyloxolan-3-yl)methanesulfinate (CAS No. 2137841-29-1): An Overview of a Promising Compound in Chemical and Pharmaceutical Research

Sodium (2,2,5,5-tetramethyloxolan-3-yl)methanesulfinate (CAS No. 2137841-29-1) is a novel compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in chemical and pharmaceutical research. This compound belongs to the class of methanesulfinate salts and is characterized by its complex cyclic structure with multiple methyl groups. The intricate molecular architecture of Sodium (2,2,5,5-tetramethyloxolan-3-yl)methanesulfinate makes it an intriguing subject for both academic and industrial investigations.

The chemical formula of Sodium (2,2,5,5-tetramethyloxolan-3-yl)methanesulfinate is C₉H₁₈NaO₄S. This compound is synthesized through a series of well-defined chemical reactions that involve the formation of the tetramethylcyclohexanol derivative followed by the introduction of the methanesulfinate group. The synthesis process is highly controlled to ensure the purity and stability of the final product. Recent advancements in synthetic chemistry have made it possible to produce Sodium (2,2,5,5-tetramethyloxolan-3-yl)methanesulfinate with high yields and reproducibility.

In terms of physical properties, Sodium (2,2,5,5-tetramethyloxolan-3-yl)methanesulfinate is a white crystalline solid that is soluble in water and polar organic solvents. Its solubility characteristics make it suitable for a wide range of applications in both laboratory and industrial settings. The compound exhibits good thermal stability and can be stored under standard conditions without significant degradation.

The biological activity of Sodium (2,2,5,5-tetramethyloxolan-3-yl)methanesulfinate has been the focus of several recent studies. Preliminary research suggests that this compound may have potential as an antioxidant and anti-inflammatory agent. In vitro studies have shown that Sodium (2,2,5,5-tetramethyloxolan-3-yl)methanesulfinate can effectively scavenge free radicals and inhibit the production of pro-inflammatory cytokines. These findings are particularly relevant in the context of developing new therapeutic agents for inflammatory diseases and oxidative stress-related conditions.

Beyond its potential therapeutic applications, Sodium (2,2,5,5-tetramethyloxolan-3-yl)methanesulfinate has also been explored for its use as a reagent in organic synthesis. Its unique chemical structure makes it a valuable intermediate in the synthesis of more complex molecules. Researchers have utilized this compound in various synthetic pathways to produce compounds with diverse functional groups and biological activities. The versatility of Sodium (2,2,5,5-tetramethyloxolan-3-yl)methanesulfinate as a synthetic building block highlights its importance in the field of organic chemistry.

In the pharmaceutical industry, the development of new drugs often relies on the identification and optimization of lead compounds with desirable biological properties. Sodium (2,2,5,5-tetramethyloxolan-3-yl)methanesulfinate has shown promise as a lead compound due to its unique combination of structural features and biological activities. Ongoing research aims to further elucidate the mechanisms underlying its biological effects and to optimize its properties for potential clinical applications.

The environmental impact of chemical compounds is an important consideration in their development and use. Studies on the environmental fate and toxicity of Sodium (2,2,5,5-tetramethyloxolan-3-yl)methanesulfinate are still in their early stages. However, preliminary data suggest that this compound has low toxicity and minimal environmental impact when used under controlled conditions. These findings are encouraging for its potential use in various applications where environmental safety is a critical concern.

In conclusion, Sodium (2,2,5,5-tetramethyloxolan-3-yl)methanesulfinate (CAS No. 2137841-29-1) is a promising compound with a wide range of potential applications in chemical and pharmaceutical research. Its unique chemical structure and favorable physical properties make it an attractive candidate for further investigation. Ongoing research continues to uncover new insights into its biological activities and synthetic utility. As more data become available, it is likely that Sodium (2,2,5,5-tetramethyloxolan-3-yl)methanesulfinate will play an increasingly important role in advancing our understanding and capabilities in these fields.